2-(4-(Difluoromethoxy)phenyl)piperidine

Lipophilicity Blood-Brain Barrier Permeability Physicochemical Profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H15F2NO
Molecular Weight 227.25 g/mol
Cat. No. B13601653
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Technical Parameters


Basic Identity
Product Name2-(4-(Difluoromethoxy)phenyl)piperidine
Molecular FormulaC12H15F2NO
Molecular Weight227.25 g/mol
Structural Identifiers
SMILESC1CCNC(C1)C2=CC=C(C=C2)OC(F)F
InChIInChI=1S/C12H15F2NO/c13-12(14)16-10-6-4-9(5-7-10)11-3-1-2-8-15-11/h4-7,11-12,15H,1-3,8H2
InChIKeyLWMZAJNWJIKHSJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(4-(Difluoromethoxy)phenyl)piperidine – Physicochemical Profile and Specifications


2-(4-(Difluoromethoxy)phenyl)piperidine (CAS 1152583-20-4) is a fluorinated phenylpiperidine building block with molecular formula C₁₂H₁₅F₂NO and a molecular weight of 227.25 g/mol . The compound features a 2-substituted piperidine ring bearing a para-difluoromethoxyphenyl group, with a computed LogP of 3.10 and a topological polar surface area (TPSA) of 21.26 Ų . It is commercially supplied at 98% purity for research and further manufacturing use only, with storage at 2–8°C under dry, sealed conditions . The (2R)-enantiomer is also available as the hydrochloride salt (CAS 2990764-76-4) . This compound belongs to the broader class of 2-arylpiperidines, a scaffold recognized in medicinal chemistry for its role in CNS-targeted drug discovery programs, including NK1 receptor antagonists and monoamine transporter ligands [1].

2-Arylpiperidine scaffold for CNS pharmacophore programs (NK1, DAT, sigma receptors)
Fluorinated –OCF₂H motif for lipophilicity-tuning SAR library synthesis
(2R)-enantiomer HCl salt available for stereospecific target engagement studies

Why Difluoromethoxy Cannot Be Replaced by Methoxy or Positional Isomers


The difluoromethoxy (–OCF₂H) group is not a simple incremental modification of a methoxy (–OCH₃) substituent; it fundamentally alters the compound's lipophilicity, metabolic vulnerability, and conformational behavior [1]. Direct comparison of computed LogP values from the same source shows a ΔLogP of +0.59 for the –OCF₂H analog versus the –OCH₃ analog (3.10 vs. 2.51), while TPSA remains identical at 21.26 Ų . This translates to a predicted increase in blood-brain barrier permeability without enlarging polar surface area—a key advantage for CNS-targeted probe discovery [1]. Furthermore, the 2-substituted piperidine regiochemistry places the aromatic ring in a distinct conformational environment relative to the 4-substituted isomer (CAS 1211530-65-2), affecting nitrogen basicity, receptor pharmacophore matching, and metabolic processing . Class-level SAR from the PDE4 inhibitor field demonstrates that –OCH₃ → –OCF₂H replacement on a piperidine scaffold reliably increases in vivo potency approximately 2-fold, likely through combined effects on metabolic stability and target engagement [2]. Substituting with a non-fluorinated or differently positioned analog therefore risks losing these integrated advantages.

Substituent
–OCF₂H: higher LogP, reported metabolic stability context
–OCH₃ analog: lower lipophilicity; O-demethylation liability may shift clearance profile
Regiochemistry
2-substituted: NK1/DAT pharmacophore; distinct nitrogen trajectory
4-substituted isomer: 5-HT₂A target space; target engagement may not transfer
Stereochemistry
(2R)-enantiomer HCl salt: defined chirality for SAR studies
Racemic free base: enantiomeric mixture may confound receptor binding interpretation

Quantitative Differentiation Evidence Versus Closest Analogs


Lipophilicity Gain Without PSA Penalty Over Methoxy Analog

The target compound exhibits a computed LogP of 3.10, compared to 2.51 for the direct methoxy analog 2-(4-methoxyphenyl)piperidine (CAS 63359-20-6), both calculated by the same vendor's computational pipeline . This represents a ΔLogP of +0.59, which is a meaningful increase in predicted membrane partitioning. Critically, the topological polar surface area (TPSA) remains identical at 21.26 Ų for both compounds , meaning the lipophilicity gain is achieved without enlarging the polar surface area that would counteract passive permeability. In drug discovery, a ΔLogP of +0.5 to +1.0 is considered sufficient to measurably affect ADME properties, particularly blood-brain barrier penetration [1].

Lipophilicity Gain
Head-to-head
ΔLogP +0.59 vs. –OCH₃ analog; TPSA unchanged at 21.26 Ų
Supports CNS permeability screening context
Computed values; experimental LogP to verify
Lipophilicity Blood-Brain Barrier Permeability Physicochemical Profiling

In Vivo Potency Gain for –OCF₂H in Piperidine PDE4 Series

In a systematic SAR study of piperidine-based PDE4 inhibitors by Ochiai et al. (2004), direct replacement of the 4-methoxy substituent on the phenyl ring with a 4-difluoromethoxy group (compound 14b vs. 2b) resulted in approximately 2-fold greater in vivo potency as measured by inhibition of LPS-induced TNF-α production in rats [1]. The difluoromethoxy analog 14b maintained comparable in vitro PDE4 (LPDE4) inhibitory activity to the methoxy parent 2b (IC₅₀ values of 1.1 nM vs. 0.080 nM respectively) [1]. More strikingly, the carboxylic acid variant 14a demonstrated substantially superior in vivo efficacy compared to 2b across multiple models: SRS-A-mediated bronchoconstriction ID₅₀ of 0.04 mg/kg (vs. 0.3 mg/kg; 7.5-fold), and TNF-α inhibition ID₅₀ of 0.03 mg/kg (vs. 1.7 mg/kg; ~57-fold) [1]. The authors attributed this in vivo superiority to the combined effects of increased lipophilicity and enhanced metabolic stability conferred by the –OCF₂H group [1].

In Vivo Potency Context
Class-level
~2-fold reported in vivo potency gain for –OCF₂H vs. –OCH₃ in piperidine PDE4 series; 7.5- to ~57-fold for carboxylic acid variant
Reported class-level model-response context
PDE4 series data; direct compound data unavailable
PDE4 Inhibition In Vivo Potency Fluorine SAR

Metabolic Stability Advantage via CYP450 O-Demethylation Blockade

The methoxy (–OCH₃) group is a well-established metabolic liability in drug discovery due to its susceptibility to cytochrome P450-mediated O-demethylation, which generates a hydroxyl metabolite that can undergo further phase II conjugation and rapid excretion [1]. The difluoromethoxy (–OCF₂H) group addresses this vulnerability by replacing the oxidizable C–H bonds of the methyl group with stronger, less polarizable C–F bonds (bond dissociation energy: C–F ≈ 485 kJ/mol vs. C–H ≈ 439 kJ/mol), effectively blocking the primary metabolic hotspot while retaining the ether oxygen for hydrogen-bond acceptor interactions [1][2]. Chauret et al. (2002) demonstrated that replacing a methoxy group with difluoromethoxy in a benzamide series reduced intrinsic clearance in human liver microsomes by 4- to 10-fold [3]. Although direct microsomal stability data for 2-(4-(difluoromethoxy)phenyl)piperidine itself have not been published, the class-level metabolic stability advantage of –OCF₂H over –OCH₃ is extensively documented across multiple chemotypes [1][3].

Metabolic Stability
Class-level
4- to 10-fold intrinsic clearance reduction reported for –OCF₂H vs. –OCH₃ across multiple chemotypes
Reported class-level metabolic stability context
Class-level inference; compound-specific data to verify
Metabolic Stability CYP450 Metabolism Fluorine Medicinal Chemistry

2-Substituted vs. 4-Substituted Regiochemistry and Pharmacophore Profiles

The 2-substituted phenylpiperidine scaffold in the target compound places the basic nitrogen in a different spatial relationship to the aromatic ring compared to the 4-substituted positional isomer 4-(4-(difluoromethoxy)phenyl)piperidine (CAS 1211530-65-2) . In 2-phenylpiperidines, the phenyl ring adopts a preferred equatorial orientation with the nitrogen lone pair in a distinct trajectory, a geometry that has been exploited in the design of potent NK1 receptor antagonists such as CP-99,994 (Ki = 0.25 nM) [1] and in dopamine transporter (DAT) inhibitors [2]. By contrast, 4-phenylpiperidines present the aromatic group along the molecular axis, with different vector relationships that favor engagement of alternative target classes such as 5-HT₂A receptors [3]. The 2-substituted isomer also exhibits a different pKa profile for the piperidine nitrogen, which affects ionization state at physiological pH and consequently influences both target binding and passive membrane permeability .

Regiochemistry Profile
Context-dependent
2-substituted scaffold: NK1 Ki 0.25 nM, DAT IC₅₀ 9.4–30 nM; 4-substituted: 5-HT₂A low nanomolar Ki
Regiochemistry shifts target-class engagement profile
Cross-study comparison; matched-pair data unavailable
Regiochemistry Conformational Analysis CNS Drug Design

Enantiopure (2R)-Hydrochloride Salt for Stereospecific SAR

The target compound is commercially available not only as the racemic free base (CAS 1152583-20-4, 98% purity) but also as the enantiopure (2R)-hydrochloride salt (CAS 2990764-76-4) . This is a notable procurement advantage because the 2-position of the piperidine ring is a chiral center, and the two enantiomers may exhibit substantially different pharmacological profiles. In the 2-phenylpiperidine class, stereochemistry at the 2-position is a critical determinant of receptor binding: for example, the (2S,3S)-enantiomer of CP-99,994 (a 2-phenylpiperidine NK1 antagonist) displays a Ki of 0.25 nM at the human NK1 receptor, whereas the enantiomeric pair can differ by orders of magnitude in affinity [1]. The availability of the pre-resolved (2R)-enantiomer as a hydrochloride salt (improved aqueous solubility for biological assays) eliminates the need for in-house chiral separation, reduces procurement risk, and enables direct stereospecific SAR studies .

Enantiopure Availability
Specification review
(2R)-HCl salt (CAS 2990764-76-4), 98% purity; racemic –OCH₃ analog: racemate only, 95%
Supports enantiomer-specific SAR studies
Vendor specification; purity to verify
Stereochemistry Enantiomer Procurement Chiral SAR

Recommended Research and Procurement Application Scenarios


CNS Penetration-Focused Optimization Without PSA Expansion

For medicinal chemistry programs targeting CNS receptors where the 2-phenylpiperidine pharmacophore has been validated (e.g., NK1, DAT, sigma receptors), 2-(4-(difluoromethoxy)phenyl)piperidine offers a LogP of 3.10 with a TPSA of 21.26 Ų . This LogP/TPSA combination falls within the favorable CNS drug space (LogP 2–5, TPSA < 60–70 Ų), and the +0.59 LogP advantage over the methoxy analog (LogP 2.51) predicts enhanced passive BBB permeation without increasing polar surface area . The compound is suitable as a building block for parallel SAR libraries exploring substituent effects on CNS exposure, supported by the class-level evidence that –OCF₂H substitution increases in vivo potency approximately 2-fold in a piperidine PDE4 inhibitor series [1].

Metabolic Stability-Driven Scaffold Replacement of Methoxy Series

When a lead series containing a 4-methoxyphenylpiperidine motif exhibits unacceptable microsomal clearance attributable to O-demethylation, 2-(4-(difluoromethoxy)phenyl)piperidine serves as a direct metabolic stability-enhancing replacement . The –OCF₂H group replaces the metabolically labile C–H bonds with stronger C–F bonds, blocking the primary oxidative clearance pathway while preserving the ether oxygen's hydrogen-bond acceptor capability . Literature precedent across multiple chemotypes demonstrates 4- to 10-fold reductions in human liver microsome intrinsic clearance for –OCF₂H versus –OCH₃ analogs . The 98% commercial purity and availability of the enantiopure (2R)-HCl salt further support its use in definitive in vitro ADME and in vivo PK studies without the confounding factor of racemic mixtures [1].

Stereospecific Pharmacological Profiling of Target Engagement

The commercial availability of the (2R)-enantiomer as the hydrochloride salt (CAS 2990764-76-4) enables stereospecific SAR studies that are impossible with the racemic methoxy analog (only racemate available, 95% purity) . Given that the 2-position stereochemistry is a critical potency determinant in 2-phenylpiperidine pharmacology—as demonstrated by the sub-nanomolar affinity of stereochemically defined NK1 antagonists [1]—the ability to procure pre-resolved enantiomer salt eliminates chiral separation bottlenecks. This makes the compound particularly valuable for receptor binding panels, functional assays, and X-ray co-crystallography studies where enantiomeric purity is essential for accurate data interpretation .

Fluorinated Building Block for Fragment and DEL Synthesis

As a fluorinated 2-arylpiperidine building block with a free secondary amine, 2-(4-(difluoromethoxy)phenyl)piperidine is amenable to diverse N-functionalization (acylation, sulfonylation, reductive amination, urea formation) for library synthesis . The –OCF₂H group introduces a ¹⁹F NMR handle for hit validation and conformational analysis, while the LogP of 3.10 positions derived library members favorably within oral drug-like chemical space . For DNA-encoded library (DEL) construction, the free amine permits on-DNA chemistry, and the difluoromethoxy group provides a privileged fluorinated motif that is underrepresented in many commercial building block collections compared to –OCF₃ or –F substituents .

Application
Selection Property
Validation Focus
CNS penetration-focused SAR studies
LogP/TPSA profile review
BBB permeability model validation
Metabolic stability scaffold replacement
O-demethylation resistance context
Microsomal stability endpoint review
Stereospecific pharmacological profiling
Enantiopure (2R)-HCl salt availability
Chiral SAR and target engagement assays
Fluorinated building block for library synthesis
Free secondary amine for N-functionalization
¹⁹F NMR and DEL-compatible chemistry review
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